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Clinical Outcomes of Clarithromycin in CAP Trials

Comparison
Drug

Clinical Cure Rate
(Clarithromycin vs. Comparator)

Study Design &
Population

Key Findings &
Additional Outcomes

| Cethromycin [1] | CL05-001 ITT: 83.1% vs 81.1% CL06-001 ITT: 82.9% vs 88.5% | Two double-

blinded, randomized, multicenter, non-inferiority Phase III trials in adults with mild-to-moderate CAP. | Met

non-inferiority endpoints. Encouraging efficacy in S. pneumoniae bacteremia. No significant safety concerns.

| | Azithromycin [2] | End-of-therapy: 94% vs 95% Late follow-up: Relapse in 1% each group |

Randomized, multicenter study in adults with mild-to-moderate CAP. Azithromycin: 3-day course;

Clarithromycin: 10-day course. | A 3-day azithromycin course was as clinically effective and well-tolerated

as a 10-day clarithromycin course. | | Amoxicillin/Clavulanic Acid [3] | Test-of-cure (28-35 days): 92% vs

91% | Prospective, randomized, investigator-blinded, multicenter study in ambulatory patients with

radiographically confirmed CAP. | Similar high rates of clinical cure, radiological improvement, and

pathogen eradication. Both treatments were well-tolerated. | | Add-on therapy with β-lactams

(Clarithromycin vs. Placebo) [4] | Primary Endpoint (Composite): Significantly higher with

clarithromycin (details in methodology below). | ACCESS trial: Double-blind, randomized, placebo-

controlled trial in hospitalized CAP patients with evidence of systemic inflammation. | Clarithromycin
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addition enhanced early clinical response, attenuated inflammation, reduced risk of organ dysfunction, and

shortened hospital stay. |

Detailed Experimental Protocols

The methodologies of key trials provide context for interpreting the data above.

Non-inferiority Trials (Cethromycin vs. Clarithromycin) [1]

Objective: To demonstrate that the efficacy of cethromycin was not inferior to clarithromycin.
Design: Two global, double-blinded, randomized, parallel-group, multicenter studies (CL05-001 and

CL06-001).
Population: Adults with mild to moderate CAP.

Intervention: Cethromycin versus clarithromycin for 7-10 days.
Primary Endpoint: Clinical cure rate at the test-of-cure visit.

Analysis: The studies used a pre-defined, sliding-scale non-inferiority margin for the difference in
cure rates in both the Intent-to-Treat (ITT) and Per-Protocol (PP) populations.

The ACCESS Trial (Clarithromycin as Add-on Therapy) [5] [6] [4]

This recent trial investigated the anti-inflammatory role of clarithromycin in hospitalized CAP patients.

Objective: To determine if adding clarithromycin to standard care provides an early clinical and anti-

inflammatory response.
Design: Phase 3, prospective, double-blind, randomized, placebo-controlled trial.

Population: 278 hospitalized adults with CAP, systemic inflammatory response syndrome (SIRS),
and a Sequential Organ Failure Assessment (SOFA) score ≥2.

Intervention: Standard of care (SoC) antibiotics (a β-lactam) plus either oral clarithromycin 500 mg
twice daily or a placebo for 7 days.

Primary Endpoint: A composite endpoint measured at 72 hours, requiring:
A ≥50% decrease in a respiratory symptom severity score (cough, dyspnoea, chest pain,

sputum).
Either a ≥30% decrease in SOFA score or favourable procalcitonin kinetics (≥80% decrease or

value <0.25 ng/mL).

The trial's workflow and key findings are summarized in the following diagram:
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278 Hospitalized CAP Patients
(SIRS, SOFA ≥2)

Randomization

SoC β-lactam +
Clarithromycin 500 mg bid

SoC β-lactam +
Placebo

Primary Endpoint Assessment
at 72 Hours

Composite Measure:
• ≥50% decrease in respiratory symptoms

AND
• ≥30% decrease in SOFA score

OR
Favourable PCT kinetics

Same Composite
Measure

Significantly Higher
Rate of Success Lower Rate of Success

Key Overall Findings:
• Enhanced Early Clinical Response
• Attenuated Inflammatory Burden

• Reduced Need for Mechanical Ventilation
• Shorter Hospital Stay
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Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s523945?utm_src=pdf-body-img
https://www.smolecule.com/products/s523945?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Interpretation and Key Takeaways

Efficacy in Outpatient Settings: For mild-to-moderate CAP, clarithromycin demonstrates high and
comparable clinical cure rates to other first-line antibiotics like amoxicillin/clavulanic acid and

azithromycin [2] [3].
Potential Immunomodulatory Benefit in Hospitalized Patients: Beyond its antibacterial effect, the

ACCESS trial provides strong evidence that clarithromycin can induce an early anti-inflammatory
response in hospitalized CAP patients with systemic inflammation, leading to better outcomes [5] [6]

[4].
Comparative Safety: Across the studies, clarithromycin was generally well-tolerated. A separate

meta-analysis noted that erythromycin was associated with significantly more gastrointestinal
adverse events and treatment discontinuations compared to clarithromycin [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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